Methyl 2-(tert-butoxycarbonylamino)-2-(1,1-dioxothietan-3-yl)acetate

• IUPAC Name: methyl 2-(1,1-dioxothietan-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetate
• InChI: InChI=1S/C11H19NO6S/c1-11(2,3)18-10(14)12-8(9(13)17-4)7-5-19(15,16)6-7/h7-8H,5-6H2,1-4H3,(H,12,14)
• InChI Key: ORXPWBJVFDALKR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C1CS(=O)(=O)C1)C(=O)OC
• Molecular Formula: C11H19NO6S
• Molecular Weight: 293.34 g/mol

Description

Methyl 2-(tert-butoxycarbonylamino)-2-(1,1-dioxothietan-3-yl)acetate, also known as Boc-L-cysteine, is a chemical compound that has gained significant attention in scientific research due to its various applications in the field of biochemistry and biotechnology.

Scientific Research Applications

Molecular and Solid-State Structure Insights

The molecular and solid-state structures of compounds related to Methyl 2-(tert-butoxycarbonylamino)-2-(1,1-dioxothietan-3-yl)acetate have been extensively studied, providing valuable insights into their chemical behavior and potential applications. For example, the study on methyl [2-(acridin-9-ylimino)-3-(tert-butylamino)-4-oxothiazolidin-5-ylidene]acetate reveals its crystalline structure and the significance of intermolecular hydrogen bonds and π–π interactions, which could inform the design of new materials or drugs (Tomaščiková et al., 2008).

Peptide Chain Conformation

Research on tert-Butoxycarbonylglycyl-dehydroalanyl-glycine methyl ester showcases the conformation of peptide chains in both solid-state and calculated structures, aiding in the understanding of peptide behavior and facilitating the development of peptide-based therapeutics (Ejsmont et al., 2007).

Hydrogelators for Drug Delivery

Tripeptide-based amphiphiles related to this compound have been investigated as hydrogelators, showing potential for the entrapment and release of drugs like Vitamin B12 and Doxorubicin. This highlights their application in localized therapy and drug delivery systems (Guchhait et al., 2021).

Cyclopropyl-Containing Amino Acids

The synthesis of methyl 2-(benzyloxycarbonylamino)-2-cyclopropylideneacetate demonstrates the utility of this compound derivatives in generating cyclopropyl-containing amino acids, which are valuable in medicinal chemistry and drug development (Limbach et al., 2009).